Cas no 5181-40-8 (p-Terephthalotoluidide)
p-Terephthalotoluidide structure
Product Name:p-Terephthalotoluidide
CAS No:5181-40-8
MF:C22H20N2O2
MW:344.406405448914
CID:385410
Update Time:2023-08-03
p-Terephthalotoluidide Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexane,1,2-bis[2-(dichloromethylsilyl)ethyl]-
- p-Terephthalotoluidide
- N,N'-bis(4-methylphenyl)terephthalamide
- NSC71193
- n,n'-bis(4-methylphenyl)benzene-1,4-dicarboxamide
- Teraphthalo-p-toluidide
- Cambridge id 5181408
- Oprea1_148735
- VVBLWQQCOFKUTA-UHFFFAOYSA-N
- STL260519
- N,N'-DI-P-TOLYL-TEREPHTHALAMIDE
- ST011899
- N1,N4-bis(4-methylphenyl)benzene-1,4-dicarboxamide
- Z28134869
- N-(4-methylphenyl){4-[N-(4-methylphenyl)carbamoyl]phenyl}carboxamide
-
- Inchi: 1S/C22H20N2O2/c1-15-3-11-19(12-4-15)23-21(25)17-7-9-18(10-8-17)22(26)24-20-13-5-16(2)6-14-20/h3-14H,1-2H3,(H,23,25)(H,24,26)
- InChI Key: VVBLWQQCOFKUTA-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(C(NC2C=CC(C)=CC=2)=O)=CC=1)NC1C=CC(C)=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 425
- Topological Polar Surface Area: 58.2
p-Terephthalotoluidide Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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